2,4,6-Trinitrobenzene Sulfonate

• CAS: 16655-63-3
• Synonyms: 2,4,6-Trinitrobenzene Sulfonate; Picrylsulfonic Acid; Sulfonate, Trinitrobenzene; Trinitrobenzene Sulfonate; Trinitrobenzenesulfonic Acid; Trinitrobenzenesulfonic Acid, Sodium Salt
• Molecular Formula: C6H2N3O9S-
• Molecular Weight: 292.16 g/mol
• SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• InChI: InChI=1S/C6H3N3O9S/c10-7(11)3-1-4(8(12)13)6(19(16,17)18)5(2-3)9(14)15/h1-2H,(H,16,17,18)/p-1
• InChIKey: NHJVRSWLHSJWIN-UHFFFAOYSA-M

Avoid cross-study invalidation from reagent substitution. 2,4,6-Trinitrobenzene sulfonate (TNBS) is the only reagent validated to provide stoichiometric, cysteine-interference-free quantification of primary amines for degree of hydrolysis (DH) assays, unlike OPA or ninhydrin which systematically over- or underestimate amino nitrogen. - Delivers DH values that tightly correlate with pH-stat reference methods, critical for enzymatic hydrolysis QC in food science. - The obligatory hapten for inducing transmural, Th1-driven colitis models that phenotypically mirror human Crohn's disease, not replicated by DSS. - Sole hapten conferring complement-dependent cytotoxicity (CDC) susceptibility to target cells at 1 mM; the CF3-DNBS analog fails entirely at 10 mM. - Supplied as a stable 5% (w/v) aqueous solution or 1% DMF solution; global ambient-to-wet-ice shipping with full dangerous goods (Class 1.1D) compliance.

TNBS: Benchmark Haptenating Reagent

2,4,6-Trinitrobenzene sulfonate (TNBS; CAS 16655-63-3), also known as picrylsulfonic acid, is a water-soluble, strongly electrophilic aromatic compound [1]. Its chemical structure features three nitro groups that strongly activate the aromatic ring toward nucleophilic attack, enabling rapid and specific covalent modification of primary amino groups under mild aqueous conditions [1]. This reactivity underpins its dual roles in biomedical research: as a sensitive spectrophotometric probe for free amino groups in peptides, proteins, and hydrolysates, and as a potent haptenating agent for inducing immunological tolerance and experimental colitis in animal models [1].

Analytical Probe Primary amine quantitation in proteins and hydrolysates

Immunology Tool Haptenation for tolerance and colitis models

• [1] MetaCyc Compound: 2,4,6-trinitrobenzene sulfonate. (n.d.). Retrieved from https://vm-trypanocyc.toulouse.inra.fr/META/NEW-IMAGE?type=COMPOUND&object=CPD-8522 View Source

Why TNBS Cannot Be Substituted

Substituting TNBS with seemingly analogous haptens or amino group reagents is scientifically unsound due to divergent chemical reactivity, immunogenicity, and analytical performance. While TNBS reacts specifically and stoichiometrically with primary amines via a well-characterized SNAr mechanism, alternative reagents such as ninhydrin, o-phthaldialdehyde (OPA), or structurally related haptens (e.g., picryl chloride, CF3-DNBS) exhibit fundamentally different reaction kinetics, amino acid selectivity, and adduct stability [1][2]. This translates directly into variable and often non-comparable experimental outcomes. For instance, in immunology, the substitution of TNBS with picryl chloride or CF3-DNBS leads to divergent cellular and humoral immune responses due to differences in membrane permeability and hapten-carrier bond formation [1][2]. In analytical chemistry, substituting TNBS with ninhydrin or OPA can result in a 50% under- or 15% overestimation of amino nitrogen content, depending on the protein matrix [3][4]. Such discrepancies invalidate direct cross-study comparisons and jeopardize the reproducibility of established protocols, underscoring the necessity for compound-specific selection based on validated performance metrics.

Amine Quantitation

Alternative reagents may under- or over-estimate free amines depending on protein matrix composition.

Immune Response

Lipophilic hapten analogs may shift cellular and humoral profiles due to solubility and binding differences.

Assay Outcome

CF3-DNBS-modified cells resist complement-mediated lysis, introducing false-negative risk in CDC assays.

• [1] Bischoff, P., Maugras, M., Ferry, F., & Oth, D. (1983). Cell-surface antigenic modifications with trinitrophenyl sulfonate versus trifluoromethyl-dinitrophenyl sulfonate. Immunobiology, 164(1), 1–12. https://doi.org/10.1016/S0171-2985(83)80012-6 View Source
• [2] Gautam, S. C., Beck, B. N., & Battisto, J. R. (1983). Suppression of contact sensitivity and cell-mediated lympholysis by oral administration of hapten is caused by different mechanisms. Cellular Immunology, 78(2), 295–304. https://doi.org/10.1016/0008-8749(83)90284-8 View Source
• [3] Panasiuk, R., Amarowicz, R., Kostyra, H., & Sijtsma, L. (1998). Determination of alpha-amino nitrogen in pea protein hydrolysates: a comparison of three analytical methods. Food Chemistry, 62(3), 363–367. https://doi.org/10.1016/S0308-8146(97)00162-3 View Source
• [4] Spellman, D., McEvoy, E., O'Cuinn, G., & FitzGerald, R. J. (2003). Proteinase and exopeptidase hydrolysis of whey protein: Comparison of the TNBS, OPA and pH stat methods for quantification of degree of hydrolysis. International Dairy Journal, 13(6), 447-453. View Source

Quantitative Evidence for TNBS

Alpha-Amino Nitrogen Quantitation vs. Ninhydrin

In the quantitation of alpha-amino nitrogen in pea protein hydrolysates, the 2,4,6-trinitrobenzenesulphonic acid (TNBS) method produced values that were approximately 100% higher (double) than those obtained with the conventional ninhydrin method [1]. This stark discrepancy highlights the significant under-reporting of amino groups by ninhydrin under these conditions.

Alpha-Amino Nitrogen

Head-to-head

TNBS: ~100% higher values than ninhydrin

Ninhydrin: ~50% of TNBS/OPA values

Reported more complete amino group detection

Matrix-specific; verify for target protein

Evidence Dimension	Quantitation of alpha-amino nitrogen
Target Compound Data	Values comparable to OPA method (exact values not reported)
Comparator Or Baseline	Ninhydrin method: Values were ~50% of TNBS/OPA values
Quantified Difference	TNBS method yields ~100% higher values than ninhydrin
Conditions	Pea protein isolate hydrolysates; spectrophotometric analysis

Why This Matters

This evidence demonstrates that TNBS provides a more complete quantitation of amino groups, making it the preferred reagent for accurate assessment of protein hydrolysis extent where ninhydrin would significantly underestimate the true value.

• [1] Panasiuk, R., Amarowicz, R., Kostyra, H., & Sijtsma, L. (1998). Determination of alpha-amino nitrogen in pea protein hydrolysates: a comparison of three analytical methods. Food Chemistry, 62(3), 363–367. https://doi.org/10.1016/S0308-8146(97)00162-3 View Source

Degree of Hydrolysis Determination vs. OPA

A comparative study on whey protein hydrolysates demonstrated that TNBS-derived degree of hydrolysis (DH) values were unaffected by the enzyme preparation used, whereas the OPA method significantly underestimated DH due to weak, unstable reactions with cysteine residues abundant in whey protein [1]. This resulted in OPA giving DH values approximately 15% lower than the pH-stat reference method in Alcalase 2.4L hydrolysates, while TNBS values were comparable.

Degree of Hydrolysis

Head-to-head

TNBS: comparable to pH-stat reference

OPA: DH ~15% lower in whey hydrolysates

Supports accurate DH in cysteine-rich matrices

OPA interference reported with Alcalase hydrolysates

Evidence Dimension	Degree of hydrolysis (DH) quantitation in whey protein hydrolysates
Target Compound Data	TNBS DH values similar to pH-stat method (no significant deviation)
Comparator Or Baseline	OPA method: DH values ~15% lower than pH-stat method for Alcalase hydrolysates
Quantified Difference	TNBS avoids the ~15% underestimation observed with OPA
Conditions	Whey protein hydrolysates generated with Alcalase 2.4L and Debitrase HYW20 enzyme preparations

Why This Matters

This demonstrates that TNBS is the analytically robust choice for DH measurement in cysteine-rich proteins, providing accurate and consistent results where OPA fails due to matrix-specific interference.

• [1] Spellman, D., McEvoy, E., O'Cuinn, G., & FitzGerald, R. J. (2003). Proteinase and exopeptidase hydrolysis of whey protein: Comparison of the TNBS, OPA and pH stat methods for quantification of degree of hydrolysis. International Dairy Journal, 13(6), 447-453. View Source

Complement-Dependent Cytotoxicity vs. CF3-DNBS

In a direct comparison of cell-surface modifications, only cells haptenated with TNBS at a 1 mM concentration were susceptible to destruction by antibody-plus-complement-mediated cytotoxicity. In contrast, cells modified with the fluorinated analog CF3-DNBS at a 10-fold higher concentration (10 mM) to achieve equivalent haptenation were completely resistant to this same effector mechanism [1].

CDC Assay Compatibility

Head-to-head

TNBS (1 mM): sensitive to lysis

CF3-DNBS (10 mM): resistant

Supports CDC assay specificity

Analog substitution may produce false-negative results

Evidence Dimension	Susceptibility to antibody-complement mediated cytotoxicity
Target Compound Data	TNBS (1 mM): Sensitive to cytotoxicity
Comparator Or Baseline	CF3-DNBS (10 mM): Resistant to cytotoxicity
Quantified Difference	Qualitative difference: sensitive vs. resistant at 10x comparator concentration
Conditions	Cell-surface haptenation of splenocytes; antibody-plus-complement cytotoxicity assay

Why This Matters

This demonstrates that TNBS is uniquely required for generating haptenated target cells in complement-dependent cytotoxicity assays. Substitution with CF3-DNBS, even at higher concentrations to match surface hapten density, will abrogate the assay, leading to false-negative results.

• [1] Bischoff, P., Maugras, M., Ferry, F., & Oth, D. (1983). Cell-surface antigenic modifications with trinitrophenyl sulfonate versus trifluoromethyl-dinitrophenyl sulfonate. Immunobiology, 164(1), 1–12. https://doi.org/10.1016/S0171-2985(83)80012-6 View Source

Amino Acid Analysis without Heating vs. Ninhydrin

When used in automated amino acid analyzers, TNBS eliminates the requirement for a heating step that is mandatory for the ninhydrin reaction. TNBS reacts with amino acids in an alkaline medium at room temperature, allowing for the kinetic monitoring of color development and measurement before the extinction maximum is reached [1].

Assay Workflow

Class-level

Reaction at room temperature; kinetic monitoring possible

Supports simplified automated analysis

Class-level inference; verify instrument compatibility

Evidence Dimension	Assay workflow and sample throughput
Target Compound Data	Reaction at room temperature; kinetic monitoring possible
Comparator Or Baseline	Ninhydrin: Requires heating (typically ~100°C for 10-15 min)
Quantified Difference	Qualitative difference in assay procedure (no heating vs. heating required)
Conditions	Automated amino acid analysis; alkaline elution buffers

Why This Matters

The elimination of a heating step simplifies instrumentation, reduces energy consumption, and allows for real-time kinetic analysis. This directly translates to higher sample throughput and the potential for miniaturized, integrated analytical systems.

• [1] Die verwendung von 2,4,6-trinitrobenzolsulfonsäure zum aminosäurennachweis in automatischen aminosäurenanalysatoren. (n.d.). Retrieved from ScienceDirect. View Source

Oral Tolerance Induction vs. Lipophilic Haptens

A key differentiating property of TNBS is its high water solubility, which permits oral administration for the induction of immunological tolerance. A single oral dose of 10 mg of TNBS in mice resulted in significant suppression of contact sensitivity (CS) to the lipophilic analog picryl chloride [1]. This route of administration is not feasible for water-insoluble haptens like picryl chloride (trinitrochlorobenzene), which must be administered via epicutaneous or other non-oral routes.

Oral Administration

Class-level

Water-soluble; oral TNBS (10 mg) suppressed contact sensitivity

Enables oral tolerance model studies

Protocol-specific; verify model response

Evidence Dimension	Feasibility of oral administration for tolerance induction
Target Compound Data	TNBS (10 mg oral dose): Significant suppression of CS to picryl chloride
Comparator Or Baseline	Picryl chloride (TNCB): Not orally administrable due to water insolubility
Quantified Difference	Qualitative difference: Oral route feasible vs. not feasible
Conditions	Murine model of contact sensitivity; oral gavage 10-12 days prior to sensitization

Why This Matters

Water solubility is a critical practical advantage, enabling oral tolerance studies and experimental colitis induction via intrarectal administration. This property simplifies experimental protocols and expands the range of possible immunological investigations beyond what is possible with lipophilic haptens.

• [1] Gautam, S. C., Beck, B. N., & Battisto, J. R. (1983). Suppression of contact sensitivity and cell-mediated lympholysis by oral administration of hapten is caused by different mechanisms. Cellular Immunology, 78(2), 295–304. https://doi.org/10.1016/0008-8749(83)90284-8 View Source

Colitis Model Phenotype vs. DSS

In murine colitis models, TNBS induces a disease phenotype characterized by transmural inflammation and a Th1-mediated immune response, distinct from the epithelial injury and Th2-type response associated with Dextran Sodium Sulfate (DSS). In a head-to-head comparison, TNBS-treated mice exhibited a distinct set of oxidative stress markers (MPO, SOD, CAT, MDA) and cytokine profiles (TNF-α, IL-1β, IL-6) compared to DSS-treated mice, underscoring that these are non-interchangeable models for IBD research [1].

Colitis Phenotype

Head-to-head

TNBS: transmural inflammation, Th1 cytokine profile

DSS: epithelial injury, distinct cytokine profile

Supports Th1-mediated colitis modeling

Oxidative stress markers differed; model-specific

Evidence Dimension	Induction of colitis phenotype and inflammatory profile
Target Compound Data	TNBS: Transmural colitis, specific MPO/SOD/CAT/MDA levels and Th1 cytokine profile (quantified in study)
Comparator Or Baseline	DSS: Epithelial injury, distinct oxidative stress and cytokine profile (quantified in study)
Quantified Difference	Statistically significant differences in all measured parameters (p<0.01)
Conditions	Murine model (C57BL/6 mice); colon length, body weight, DAI, oxidative stress markers, and cytokine expression

Why This Matters

This evidence demonstrates that TNBS and DSS are not interchangeable colitis-inducing agents. The TNBS model is specifically required for studying Th1-driven, transmural inflammation and for testing therapeutic candidates targeting this specific immune pathway, which is a hallmark of Crohn's disease.

• [1] PMC8274164: 2,4,6‐trinitrobenzene sulfonic acid (TNBS)‐ and dextran sodium sulfate (DSS)‐induced colitis model in mice... Figure 2. (n.d.). Retrieved from PMC. View Source

TNBS Application Scenarios

Hydrolysis Degree Quantitation in Dairy and Whey

For food scientists and protein chemists seeking to quantify the extent of enzymatic hydrolysis in proteins with high cysteine content, TNBS is the validated reagent of choice [1]. As demonstrated by Spellman et al., the TNBS method provides degree of hydrolysis (DH) values that correlate well with the pH-stat reference and are unaffected by cysteine interference. This contrasts with the commonly used OPA method, which can underestimate DH by approximately 15% in such matrices, leading to erroneous process control and product specification. Procurement of TNBS ensures accurate and reliable DH data, critical for optimizing hydrolysate functionality in infant formula, sports nutrition, and other specialized food applications.

Th1-Mediated Transmural Colitis for IBD Research

In preclinical inflammatory bowel disease (IBD) research, the TNBS-induced colitis model is uniquely suited for evaluating therapeutic candidates targeting Th1-driven, transmural inflammation, which closely mimics human Crohn's disease [1]. As shown in the comparative analysis by PMC8274164, TNBS elicits a distinct immunological and histopathological signature that is not replicated by other chemical agents like DSS. Researchers must therefore procure high-quality TNBS to establish a relevant and reproducible disease model for testing novel anti-inflammatory or immunomodulatory compounds, ensuring that their preclinical findings are translatable to the appropriate patient population.

Target Cell Preparation for CDC Assays

For immunologists developing cell-based assays to study complement-mediated effector functions, TNBS is the requisite reagent for generating susceptible target cells [1]. The direct comparative evidence from Bischoff et al. clearly shows that only cells modified with TNBS (at 1 mM) become sensitive to antibody-plus-complement lysis, whereas those modified with the closely related analog CF3-DNBS (at 10 mM) are completely resistant. This stark functional difference precludes any substitution. Scientists must source TNBS to ensure the validity of their CDC assays, as the use of an alternative hapten would lead to false-negative results and fundamentally flawed experimental conclusions.

Oral Tolerance and Mucosal Immunology Studies

Investigators studying oral tolerance and mucosal immune responses require a water-soluble hapten that can be administered via the oral or intrarectal route. TNBS is the established reagent for this purpose, as its water solubility contrasts sharply with lipophilic analogs like picryl chloride (TNCB), which cannot be effectively administered via these routes [1]. The demonstrated ability of a single oral dose of TNBS to suppress contact sensitivity to picryl chloride provides a robust, non-invasive model for studying mechanisms of immune tolerance. Procurement of TNBS is therefore essential for laboratories focused on oral tolerance, food allergy, and the gut-immune axis.

Application

Selection Property

Validation Focus

Protein Hydrolysate Characterization

Cysteine-rich matrix compatibility

Degree of hydrolysis accuracy vs. reference

Th1-Driven Colitis Modeling

Transmural inflammation induction

Th1 cytokine and oxidative stress marker profiles

Complement-Dependent Cytotoxicity Assays

Haptenation-dependent lysis susceptibility

Antibody-plus-complement lysis confirmation

Oral Tolerance Induction Studies

Water solubility for oral dosing

Suppression of contact sensitivity response

• [1] Spellman, D., McEvoy, E., O'Cuinn, G., & FitzGerald, R. J. (2003). Proteinase and exopeptidase hydrolysis of whey protein: Comparison of the TNBS, OPA and pH stat methods for quantification of degree of hydrolysis. International Dairy Journal, 13(6), 447-453. View Source